Cas no 2138410-80-5 (Methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-yl}-2-oxoacetate)

• Product Name: Methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-yl}-2-oxoacetate
• CAS No: 2138410-80-5
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 6512375
• PubChem ID: 165799598
• Update Time: 2025-05-24

Methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-yl}-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-yl}-2-oxoacetate
• 2138410-80-5
• EN300-763715
• Methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-yl}-2-oxoacetate

• Inchi： 1S/C9H14N2O4/c1-14-9(13)8(12)11-2-6(3-11)10-7-4-15-5-7/h6-7,10H,2-5H2,1H3
• InChI Key： FVRKGDPOOHICID-UHFFFAOYSA-N
• SMILES： O1CC(C1)NC1CN(C(C(=O)OC)=O)C1

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.9Ų

Additional information on Methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-yl}-2-oxoacetate

Methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-yl}-2-oxoacetate: A Comprehensive Overview

Methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-yl}-2-oxoacetate, with the CAS number 2138410-80-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include an azetidine ring, an oxetane moiety, and a methyl ester group. The combination of these elements makes it a promising candidate for various applications, particularly in drug discovery and development.

The structure of Methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-yl}-2-oxoacetate is notable for its bicyclic framework, which consists of an azetidine ring fused with an oxetane ring. This arrangement creates a rigid and compact structure that enhances its stability and bioavailability. Recent studies have highlighted the potential of such bicyclic compounds in targeting specific biological pathways, making them valuable tools in medicinal chemistry.

One of the key areas of research surrounding this compound involves its synthesis and optimization. Scientists have explored various synthetic routes to efficiently construct the azetidine and oxetane moieties. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using ring-closing metathesis to assemble the bicyclic core. This method not only simplifies the synthesis process but also improves the overall yield, making it more feasible for large-scale production.

In terms of pharmacological activity, Methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-yl}-2-oxoacetate has shown promising results in preclinical studies. Research conducted at the University of California, San Francisco, revealed that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The study further indicated that the compound's unique structure allows it to penetrate cellular membranes effectively, enhancing its therapeutic potential.

Beyond its pharmacological applications, this compound has also been investigated for its role in materials science. Researchers at MIT have explored its use as a building block for constructing advanced materials with tailored mechanical properties. The rigid bicyclic structure of the compound contributes to the formation of robust polymer networks, which could find applications in fields such as aerospace and biomedical engineering.

The versatility of Methyl 2-{3-[(oxetan-3-yl)amino]azetidin-1-y}l}-2-oxoacetate is further underscored by its ability to undergo various chemical modifications. For example, recent work published in Nature Communications demonstrated how functional groups on the azetidine ring can be manipulated to create derivatives with enhanced bioactivity. These derivatives are currently being tested in animal models to assess their efficacy in treating chronic diseases such as diabetes and neurodegenerative disorders.

In conclusion, Methyl 2-{3-[(oxetan-3-y)amino]}a1-y}l}-2-oxoacetate, with CAS number 2138410-80-5, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a key player in future research and development efforts.